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Compound of Interest

Compound Name: T-2513

Cat. No.: B1243420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and a comprehensive protocol for the

preparation, storage, and handling of a stock solution of T-2513 hydrochloride. T-2513
hydrochloride is a potent and selective inhibitor of topoisomerase I, a critical enzyme involved

in DNA replication and transcription. By stabilizing the topoisomerase I-DNA covalent complex,

T-2513 hydrochloride effectively halts these processes, leading to cell cycle arrest and

apoptosis.[1] These characteristics make it a valuable tool in cancer research and drug

development. Adherence to the protocols outlined below is crucial for ensuring the stability, and

consistent performance of T-2513 hydrochloride in experimental settings.

Quantitative Data Summary
The following table summarizes the key quantitative information for T-2513 hydrochloride.
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Parameter Value Source

Molecular Formula C₂₅H₂₈ClN₃O₅ [1]

Molecular Weight 485.96 g/mol [2]

CAS Number 187793-52-8 [1][2]

Physical Form Powder [2]

Primary Solvent Dimethyl sulfoxide (DMSO) [2]

Storage of Powder 2 years at -20°C [2]

Storage of DMSO Stock

Solution

2 weeks at 4°C or 6 months at

-80°C
[2]

Experimental Protocols
Materials and Equipment

T-2513 hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Safety Precautions
Handle T-2513 hydrochloride in accordance with good industrial hygiene and safety practices.

[3]
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Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of the

powder.[3]

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water.[3]

Refer to the material safety data sheet (MSDS) for comprehensive safety information.

Preparation of a 10 mM T-2513 Hydrochloride Stock
Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of T-2513
hydrochloride in DMSO.

Equilibration: Before opening, allow the vial of T-2513 hydrochloride powder to equilibrate to

room temperature for at least 1 hour.[2] This prevents condensation from accumulating on

the powder.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out 4.86 mg of T-2513 hydrochloride powder into the tube.

Calculation: Molecular Weight (485.96 g/mol ) x 0.010 mol/L x 0.001 L = 0.0048596 g =

4.86 mg

Solubilization: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the T-
2513 hydrochloride powder.

Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (37°C) for a short period can be used to aid

dissolution if necessary. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C or -80°C for long-term stability.[2] For short-term storage, the solution can be kept at

4°C for up to two weeks.[2]
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of T-2513 and the experimental

workflow for preparing the stock solution.
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Caption: Mechanism of action of T-2513 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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